Cas no 16640-68-9 ((Triphenylphosphoranylidene)acetonitrile)

(Triphenylphosphoranylidene)acetonitrile structure
16640-68-9 structure
Product Name:(Triphenylphosphoranylidene)acetonitrile
CAS No:16640-68-9
Molecular Formula:C20H16NP
Molecular Weight:301.3215
MDL:MFCD00567633
CID:232800
PubChem ID:85524

(Triphenylphosphoranylidene)acetonitrile Properties

Names and Identifiers

    • 2-(Triphenylphosphoranylidene)acetonitrile
    • Acetonitrile,2-(triphenylphosphoranylidene)-
    • CYANOMETHYLENETRIPHENYLPHOSPHORANE
    • (Cyano)(triphenylphosphoranylidene)methane
    • Cyanomethyltriphenylphosphonium ylide
    • NSC 135204
    • Triphenylcyanomethylenephosphorane
    • Triphenyl(cyanomethylene)phosphorane
    • (CYANOMETHYLENE)TRIPHENYLPHOSPHORANE
    • Triphenylphosphoranylidenacetonitrile
    • (TRIPHENYLPHOSPHORANYLIDENE)ACETONITRILE
    • 2-(triphenyl-l5-phosphanylidene)acetonitrile
    • (Triphenylphosphoranylidene)acetonitrile,96%
    • Cyanomethylene triphenylphosphorane
    • AK112156
    • Acetonitrile, (triphenylphosphoranylidene)-
    • 2-(triphenyl-$l^{5}-phosphanylidene)acetonitrile
    • C20H16NP
    • KSC493A4B
    • Triphenylphosphinideneacetonitrile
    • (Triphenylphosphoranyl)acetonitrile
    • (Cyanome
    • triphenylphosphoranylideneacetonitrile
    • SCHEMBL377725
    • APISVOVOJVZIBA-UHFFFAOYSA-N
    • NSC-135204
    • 2-(TRIPHENYL-??-PHOSPHANYLIDENE)ACETONITRILE
    • Acetonitrile, 2-(triphenylphosphoranylidene)-
    • NS00025444
    • 2-(Triphenylphosphanylidene)acetonitrile
    • STR07878
    • AP7LR5WB3X
    • NSC135204
    • A882327
    • EINECS 240-689-7
    • Phosphonium, (cyanomethyl)triphenyl-
    • (triphenylphosphanylidene)acetonitrile
    • 16640-68-9
    • AKOS037795664
    • AKOS001584055
    • EN300-175964
    • CS-W004790
    • MFCD00567633
    • T1958
    • AM803298
    • (triphenylphosphoranylidene) acetonitrile
    • triphenylphosphoranylidene acetonitrile
    • GEO-03962
    • (Cyanomethyl)triphenylphosphonium-
    • BCP22527
    • J-010276
    • DTXSID60168099
    • 2-(triphenyl-lambda5-phosphanylidene)acetonitrile
    • (Triphenylphosphoranylidene)acetonitrile, 97%
    • (Cyanomethylene)triphenylphosphorane
    • cyanomethylenetriphenylphosphorane
    • (Triphenylphosphoranylidene)acetonitrile
    • 2-(triphenylphosphoranylidene)acetonitrile
    • MDL: MFCD00567633
    • InChIKey: APISVOVOJVZIBA-UHFFFAOYSA-N
    • Inchi: 1S/C20H16NP/c21-16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,17H
    • SMILES: P(=C([H])C#N)(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

  • Exact Mass: 301.10200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 301.102
  • Heavy Atom Count: 22
  • Complexity: 387
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.8
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • LogP: 3.30628
  • PSA: 33.60000
  • Refractive Index: 1.627
  • Boiling Point: 465.3°C at 760 mmHg
  • Melting Point: 190.0 to 196.0 deg-C
  • Flash Point: >110°C
  • Solubility: Insuluble (8.1E-4 g/L) (25 ºC),
  • Color/Form: Not determined
  • Solubility: Not determined
  • Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),

(Triphenylphosphoranylidene)acetonitrile Security Information

(Triphenylphosphoranylidene)acetonitrile Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(Triphenylphosphoranylidene)acetonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001X6C-10g
Acetonitrile, 2-(triphenylphosphoranylidene)-
16640-68-9 97%
10g
$28.00 2025-02-19
A2B Chem LLC
AA88852-1g
(Triphenylphosphoranylidene)acetonitrile
16640-68-9 95%
1g
$18.00 2024-04-20
Aaron
AR001XEO-1g
Acetonitrile, 2-(triphenylphosphoranylidene)-
16640-68-9 95%
1g
$69.00 2025-01-21
abcr
AB147472-5 g
Cyanomethylene triphenylphosphorane, 97%; .
16640-68-9 97%
5 g
€150.00 2023-07-20
Ambeed
A144437-250mg
2-(Triphenylphosphoranylidene)acetonitrile
16640-68-9 97%
250mg
$5.0 2023-05-24
Apollo Scientific
OR10639-5g
(Triphenylphosphoranylidene)acetonitrile
16640-68-9
5g
£15.00 2025-02-19
Chemenu
CM250133-25g
2-(Triphenylphosphoranylidene)acetonitrile
16640-68-9 95%
25g
$153 2021-08-04
Cooke Chemical
A7992612-1g
(Triphenylphosphoranylidene)acetonitrile
16640-68-9 >98.0%(HPLC)
1g
RMB 35.20 2025-02-21
Enamine
EN300-175964-0.05g
2-(triphenyl-lambda5-phosphanylidene)acetonitrile
16640-68-9 95%
0.05g
$19.0 2023-09-20
eNovation Chemicals LLC
K92134-5g
(TRIPHENYLPHOSPHORANYLIDENE)ACETONITRILE
16640-68-9 97%
5g
$245 2022-05-19

(Triphenylphosphoranylidene)acetonitrile Synthesis

(Triphenylphosphoranylidene)acetonitrile Suppliers

SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:16640-68-9)
MR./MRS.:HUANG JING LI
Phone:18025840623
Email:sz@meryer.com
Hubei Hanwei Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:16640-68-9)
MR./MRS.:LI JUN
Phone:15791925948
Email:2801519207@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:16640-68-9)
MR./MRS.:SHEN JING LI
Phone:15221275939
Email:shenlinxing@macklin.cn
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:16640-68-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:16640-68-9)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:16640-68-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

(Triphenylphosphoranylidene)acetonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:16640-68-9)(Triphenylphosphoranylidene)acetonitrile
A882327
Purity:99%
Quantity:250.0g
Price($):271.0